Cas no 51381-78-3 ( )
structure
Product Name:
CAS No:51381-78-3
MF:C14H10N2O2
MW:238.241403102875
CID:935248
PubChem ID:290808
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-8-nitrophenanthridine
- AC1L6EJI
- AC1Q210D
- AG-J-46972
- AR-1H2263
- CTK4J4131
- NSC155218
- NSC-155218
- DTXSID40302919
- 51381-78-3
-
-
- Inchi: 1S/C14H10N2O2/c1-9-13-8-10(16(17)18)6-7-11(13)12-4-2-3-5-14(12)15-9/h2-8H,1H3
- InChI Key: PMAMGXAJKCCOQC-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2C3C=CC=CC=3N=C(C)C=2C=1)=O
Computed Properties
- Exact Mass: 238.0743
- Monoisotopic Mass: 238.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- Density: 1.33
- Boiling Point: 436°C at 760 mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.729
- PSA: 56.03
Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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